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Compound of Interest

2-Methoxypyridine-3-boronic acid
Compound Name:
hydrate

Cat. No.: B582384

An In-depth Technical Guide to Handling 2-Methoxypyridine-3-boronic acid hydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive handling, storage, and emergency procedures for 2-
Methoxypyridine-3-boronic acid hydrate (CAS No: 163105-90-6). Adherence to these
protocols is critical for ensuring laboratory safety and maintaining the integrity of the
compound.

Hazard Identification and Classification

2-Methoxypyridine-3-boronic acid hydrate is classified as hazardous.[1] All personnel must
be fully aware of its potential risks before handling.

GHS Hazard Statements:

Harmful if swallowed.[1]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]
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Precautionary Statements: Users should avoid breathing dust, wash skin thoroughly after
handling, and wear appropriate personal protective equipment.[3] Store the compound in a
locked-up, well-ventilated place.[1][4]

Exposure Controls and Personal Protection

A multi-layered approach to safety, incorporating engineering controls, administrative controls,
and personal protective equipment (PPE), is mandatory.

Engineering Controls

» Ventilation: All handling of this compound, especially weighing and transfers that may
generate dust, must be conducted in a certified chemical fume hood.[3][5]

o Safety Equipment: Eyewash stations and safety showers must be readily accessible and in
close proximity to the workstation.[1][5]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is required to prevent exposure.[6]
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PPE Category

Specification

Rationale

Eye & Face Protection

Chemical safety goggles
meeting ANSI Z87 or EN166
standards.[1][7] A full-face
shield is recommended when

there is a risk of splashing.[5]

Protects eyes from dust
particles and splashes, which

can cause serious irritation.[5]

Hand Protection

Chemically resistant gloves
(e.g., Nitrile rubber).[5][6]

Prevents skin contact and
potential irritation. Gloves must
be inspected before use and
changed immediately if

contaminated.[6]

Body Protection

A fully buttoned, flame-

resistant laboratory coat.[6]

Protects skin from accidental

spills and contact.[5]

Respiratory Protection

For tasks generating dust or
aerosols, a NIOSH-approved
respirator (e.g., N95 dust
mask) is required.[6][7]

Minimizes the risk of inhaling
dust particles and subsequent

respiratory tract irritation.[5][6]

Safe Handling and Storage Protocols
Handling

Avoid all personal contact, including the inhalation of dust or vapors.[5][7]

Minimize dust generation and accumulation during handling.[7]

Use non-sparking tools for transfers.[4]

Wash hands thoroughly with soap and water after handling, before breaks, and at the end of

the workday.[1][5]

Do not eat, drink, or smoke in laboratory areas where this chemical is handled.[5]

Storage
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Proper storage is crucial for maintaining the compound's stability and preventing hazardous

situations.

Temperature: Store in a cool place. The recommended storage temperature is 2 - 8 °C.[3]
Container: Keep the container tightly closed in a dry and well-ventilated place.[1][3]

Atmosphere: This compound is hygroscopic. Store under an inert atmosphere, such as
nitrogen.[3]

Incompatibilities: Store away from strong oxidizing agents and strong acids.[1][3]

Experimental Protocols
Protocol for Weighing and Dispensing

Preparation: Ensure the chemical fume hood is operational. Decontaminate the work surface
and the analytical balance.

Don PPE: Put on all required PPE as specified in Table 1.

Transfer: Place a suitable weighing vessel on the balance. Carefully use a spatula to transfer
the solid 2-Methoxypyridine-3-boronic acid hydrate from its storage container to the
weighing vessel. Avoid generating dust.[6]

Closure: Once the desired amount is weighed, securely close the primary storage container.

Cleanup: Clean the spatula and the work surface within the fume hood. Dispose of any
contaminated wipes as hazardous waste.

Doff PPE: Remove PPE in the correct order to prevent cross-contamination. Wash hands
thoroughly.

Protocol for Small Spill Response

Evacuate: Alert personnel in the immediate area and evacuate non-essential personnel.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[5]
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o Contain: Wearing appropriate PPE, cover the spill with an inert absorbent material like sand
or vermiculite.[5]

o Collect: Carefully sweep or scoop up the material, avoiding dust formation, and place it into a
suitable, labeled, and sealed container for hazardous waste.

o Decontaminate: Clean the spill area thoroughly.

» Disposal: Dispose of the waste container and any contaminated materials according to
institutional and local regulations.[5]

First Aid and Emergency Measures

Exposure Route First Aid Procedure

Remove the victim to fresh air. If not breathing,

Inhalation give artificial respiration. Seek medical attention.

[1](7]

Immediately wash off with soap and plenty of
) water for at least 15 minutes while removing
Skin Contact ] ) ] o
contaminated clothing. Seek medical attention if

irritation occurs.[1][7]

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.
Eye Contact ]

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1][7]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ) ] ]
mouth with water and drink 2-4 cupfuls of milk or

water. Seek immediate medical attention.

Fire-Fighting Measures:

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3]
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e Hazards: Thermal decomposition can produce toxic fumes, including carbon oxides, nitrogen
oxides (NOx), and boron oxides.[1][2][3]

o Protection: Firefighters should wear full protective gear and a self-contained breathing
apparatus (SCBA).

Stability and Disposal
Stability and Reactivity

« Stability: The compound is stable under recommended storage conditions.[1][3]
e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[1][2]

e Hazardous Decomposition: Under fire conditions, hazardous decomposition products can
form, including carbon oxides, nitrogen oxides, and borane/boron oxides.[3]

Disposal Considerations

All waste, including the chemical itself, contaminated materials, and empty containers, must be
treated as hazardous waste.[5] Disposal must be carried out by a licensed disposal company in
strict accordance with federal, state, and local regulations.[1][5] Do not pour waste down the
drain.[5]

Visual Workflow and Safety Diagrams

The following diagrams illustrate key safety workflows and hierarchies for handling 2-
Methoxypyridine-3-boronic acid hydrate.
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Hierarchy of Controls for Chemical Handling

Elimination

(Remove the hazard)

Substitution
(Replace with a less hazardous substance)

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

PPE
(Gloves, Goggles, Lab Coat)
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Start: Receive Chemical

Log & Store Correctly
(2-8°C, Dry, Inert Gas)

:

Prepare for Use
(Review SDS, Don PPE)

Handle in Fume Hood

(Weighing, Reaction Setup)

Post-Handling Cleanup
(Decontaminate area & tools)

Segregate Hazardous Waste

End: Proper Disposal

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Spill Occurs

Is spill small & manageable?

0 Yes

Evacuate Area
Activate Alarm
Call Emergency Response

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain with Inert Material
(e.g., sand, vermiculite)

Collect into Hazardous
Waste Container

Decontaminate Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [handling precautions for 2-Methoxypyridine-3-boronic
acid hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
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3-boronic-acid-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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